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Compound of Interest

(R)-1-((4-chlorophenyl)
(phenyl)methyl)piperazine

Cat. No.: B192777

Compound Name:

An In-depth Technical Guide to (R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine as a Chiral
Building Block

For Researchers, Scientists, and Drug Development
Professionals

(R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine is a crucial chiral intermediate, primarily
recognized for its role in the asymmetric synthesis of Levocetirizine, the active R-enantiomer of
the second-generation antihistamine, Cetirizine.[1][2] Levocetirizine offers potent efficacy in
treating allergic conditions such as rhinitis, asthma, and urticaria, with a reduced sedative effect
compared to its racemic counterpart.[3] The high optical purity of this building block is
paramount, as it directly determines the stereochemistry and, consequently, the therapeutic
effectiveness and safety profile of the final active pharmaceutical ingredient (API).[4][5]

This guide provides a comprehensive overview of the synthesis, properties, and applications of
(R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine, presenting detailed experimental
protocols and quantitative data to support research and development efforts.

Physicochemical Properties

The fundamental properties of (R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine are
summarized below.
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Property Value Reference
CAS Number 300543-56-0 [2][6]
Molecular Formula C17H19CIN2 [2][6]
Molecular Weight 286.80 g/mol [21[7]
Appearance White crystalline powder [1]

Melting Point 90-93 °C [1][2]

Soluble in chloroform,
N methanol, and
Solubility ) . [2]
dichloromethane; Slightly

soluble in water.

Keep in a dark place, under an
Storage inert atmosphere, at room [2][8]

temperature.

Synthesis Methodologies

The preparation of enantiomerically pure (R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine
IS a critical step. The most common and effective method involves the optical resolution of the
racemic mixture, (x)-1-[(4-chlorophenyl)phenylmethyl]piperazine. Another approach involves
the hydrolysis of a chiral precursor.

Optical Resolution via Diastereomeric Salt Formation

A widely used method for obtaining the (R)-enantiomer involves resolving the racemic mixture
with a chiral resolving agent, such as N-acetyl-L-phenylalanine. This process selectively
crystallizes the desired diastereomeric salt.[1]
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Racemic (+)-1-[(4-chlorophenyl)phenylmethyl]piperazine (Chiral Resolving Agent)

Dissolution & Stirring Selective Crystallization

A

(R)-piperazine N-acetyl-L-phenylalanine Salt
(Crystallized Solid)

Basification

(R)-1-[(4-chlorophenyl)phenylmethyl]piperazine
(Final Product)

2-Chloroethoxy acetamide

(R)-1-[(4-chlorophenyl)phenylmethyl]piperazine o T B EEie f)

Alkylation

Intermediate Adduct

Hydrolysis (if needed)

Levocetirizine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b192777?utm_src=pdf-body-img
https://www.benchchem.com/product/b192777?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. WO2009078627A2 - Method for preparing (r)-(-)-1-[(4-
chlorophenyl)phenylmethyl]piperazine - Google Patents [patents.google.com]

2. (R)-1-[(4-Chlorophenyl)phenylmethyl]piperazine | 300543-56-0 [chemicalbook.com]

3. Page loading... [guidechem.com]

4. benchchem.com [benchchem.com]

5. KR100928776B1 - (R) -1-[(4-chlorophenyl) phenylmethyl] piperazine or a salt thereof -
Google Patents [patents.google.com]

¢ 6. (R)-1-[(4-Chlorophenyl)phenylmethyl]piperazine synthesis - chemicalbook
[chemicalbook.com]

e 7. clearsynth.com [clearsynth.com]

e 8. 300543-56-0|(R)-1-((4-Chlorophenyl)(phenyl)methyl)piperazine|BLD Pharm
[bldpharm.com]

« To cite this document: BenchChem. [(R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine as a
chiral building block]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192777#r-1-4-chlorophenyl-phenyl-methyl-
piperazine-as-a-chiral-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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